Cas no 1187930-71-7 ((R)-3-(1-Amino-ethyl)-benzoic acid)

• Product Name: (R)-3-(1-Amino-ethyl)-benzoic acid
• CAS No: 1187930-71-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD06762153
• CID: 4685002
• Update Time: 2025-11-02

(R)-3-(1-Amino-ethyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-(1-Amino-ethyl)-benzoic acid
• 8979AH

• MDL： MFCD06762153
• Inchi： 1S/C9H11NO2/c1-6(10)7-3-2-4-8(5-7)9(11)12/h2-6H,10H2,1H3,(H,11,12)/t6-/m1/s1
• InChI Key： NSRCJWRFTUMEEL-ZCFIWIBFSA-N
• SMILES： OC(C1=CC=CC(=C1)[C@@H](C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: -1
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on (R)-3-(1-Amino-ethyl)-benzoic acid

Comprehensive Guide to (R)-3-(1-Amino-ethyl)-benzoic acid (CAS 1187930-71-7): Properties, Applications, and Market Insights

(R)-3-(1-Amino-ethyl)-benzoic acid (CAS 1187930-71-7) is a chiral organic compound that has garnered significant attention in the pharmaceutical and chemical industries. This compound, characterized by its benzoic acid backbone and an amino-ethyl substituent, is widely used as a building block in the synthesis of various bioactive molecules. Its enantiomeric purity and structural versatility make it a valuable intermediate in drug discovery and development.

The compound's molecular formula is C9H11NO2, with a molecular weight of 165.19 g/mol. Its chiral center at the ethyl group allows for selective interactions in biological systems, making it particularly useful in the design of pharmaceutical agents. Researchers and manufacturers often seek (R)-3-(1-Amino-ethyl)-benzoic acid for its role in producing optically active compounds, which are critical in the development of drugs with fewer side effects and higher efficacy.

One of the most common applications of (R)-3-(1-Amino-ethyl)-benzoic acid is in the synthesis of peptide mimetics and small molecule inhibitors. These compounds are essential in targeting specific enzymes or receptors involved in diseases such as cancer, diabetes, and neurodegenerative disorders. The demand for high-purity chiral intermediates like this compound has surged due to the growing emphasis on personalized medicine and precision drug delivery.

In recent years, the compound has also been explored for its potential in green chemistry applications. Its biodegradability and compatibility with sustainable synthesis methods align with the global shift toward environmentally friendly chemical processes. This has made (R)-3-(1-Amino-ethyl)-benzoic acid a topic of interest in academic and industrial research, particularly in the context of circular economy initiatives.

The market for (R)-3-(1-Amino-ethyl)-benzoic acid is expected to grow steadily, driven by advancements in pharmaceutical R&D and the increasing adoption of chiral technology. Key players in the chemical industry are investing in scalable production methods to meet the rising demand for this compound. Additionally, regulatory agencies' focus on drug safety and efficacy has further underscored the importance of high-quality intermediates like this one.

For researchers and procurement specialists, understanding the synthetic routes and quality control measures for (R)-3-(1-Amino-ethyl)-benzoic acid is crucial. The compound is typically synthesized via asymmetric hydrogenation or enzymatic resolution, with stringent protocols to ensure enantiomeric excess and chemical purity. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its quality.

In conclusion, (R)-3-(1-Amino-ethyl)-benzoic acid (CAS 1187930-71-7) is a versatile and valuable compound in modern chemistry and pharmaceuticals. Its applications span from drug development to sustainable chemistry, reflecting its broad utility. As the industry continues to evolve, this compound is poised to play an even more significant role in addressing global health and environmental challenges.